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Dodemorph Acetate: Basic Identification and
Properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Dodemorph acetate

CAS No.: 31717-87-0

Cat. No.: S569962

Dodemorph acetate is a systemic morpholine fungicide used primarily for controlling powdery mildew,

rusts, and leaf spots in ornamentals and field-grown plants [1]. Its core identifiers are summarized below.

Property Description

IUPAC Name 4-cyclododecyl-2,6-dimethylmorpholine acetate [1]

CAS No. 31717-87-0 [1]

CLP Index 613-057-00-7 [1]

Number

Molecular C20H39NOs3 [1]

Formula

Pesticide Type Fungicide [1]

FRAC Code 5 (Morpholine) [1]

Mode of Action Systemic with protective and curative action; inhibits sterol biosynthesis in

membranes [1].
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Physical, Chemical, and Toxicological Data

The following table consolidates key data on its physical, environmental, and toxicological profile. Note that

some physical properties, such as solubility, have conflicting values from different sources.

Parameter Value Remarks | Source

Physical State Colourless solid [1] (tech. grade: viscous

Melting Point

Water Solubility

Octanol-Water Partition

Coeff. (Log P)

Vapour Pressure

Acute Oral LDso (Rat)

Acute Dermal LDso (Rat)

Skin/Eye Irritation

Ecotoxicity (Fish LCso)

Soil DTso

yellow liquid) [2]

42°C [1] / 63-64°C [2]

746 mg/L (20°C, pH 7) [1] / 1.1 mg/kg
(20°C) [2]

4.23[1]

12 mPa (20°C) [1] / 2.5 mPa (20°C) [2]

2465 - 3944 mgl/kg [2]

>4000 mg/kg [2]

Skin irritant and severe eye irritant
(rabbits) [2]

~12 mg/L (trout) [2]

73 days [2]

Data conflict

Data conflict

High

Data conflict; highly
volatile [1]

Mode of Action and Stereochemistry

Dodemorph acetate inhibits sterol biosynthesis in fungal membranes, which is a key mode of action for

morpholine fungicides [1]. The compound exhibits cis—trans isomerism due to two chiral centers in its
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morpholine ring, and it is typically used as a mixed isomeric product [1]. Research indicates that the

biological activity and degradation of its isomers can differ significantly [3].

The diagram below illustrates the fungicidal action of dodemorph acetate at the cellular level.

Exists as cis- and trans-

Isomer Mixture
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Disrupted Membrane
Integrity

Fungal Growth
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Click to download full resolution via product page

e Stereospecific Activity: The cis- (diequatorial) isomer demonstrates higher antibacterial activity than
the trans- (axial-equatorial) isomer [3].

o Stereospecific Degradation: Bacteria like Corynebacterium betae and Pseudomonas fluorescens
degrade the meso- (RS) diastereomer more rapidly than the trans- (SS and RR) forms [3].

¢ Impact on Efficacy: This selective degradation alters the isomer ratio in the environment, which can
influence the overall antifungal performance of the fungicide preparation [3].
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Research and Comparison Considerations

For a researcher comparing fungicides, here are key points to consider based on the gathered data:

¢ Resistance Management: Dodemorph belongs to FRAC Group 5 [1]. When designing rotation
strategies, avoid combining with other Group 5 fungicides to mitigate resistance risk.

¢ Formulation and Phytotoxicity: It is commonly supplied as an emulsifiable concentrate [1]. Be
aware of potential phytotoxicity to specific ornamentals like cinerarias, begonias, and some rose
varieties [2].

e Environmental Persistence: The soil half-life (DTso) is 73 days, and it has a high adsorption
capacity (Koc 4200-48000), indicating low leaching risk but potential persistence in soil [2].

The search results lack experimental data comparing Dodemorph acetate's performance directly against
other fungicides. To conduct a thorough comparison, you may need to consult specialized agricultural
chemical databases or primary scientific literature for side-by-side efficacy trials, spectrum of activity, and

cost-benefit analyses.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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